Cas no 27894-33-3 (9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI))

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI) structure
27894-33-3 structure
Product Name:9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI)
CAS No:27894-33-3
MF:C11H14N4O4S
MW:298.318260669708
CID:288107
PubChem ID:4043555
Update Time:2025-04-19

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI)
    • 9-(3,4,5-trihydroxy-6-methyloxan-2-yl)-3H-purine-6-thione
    • NSC126578
    • 27894-33-3
    • NSC-126578
    • DTXSID30398720
    • Inchi: 1S/C11H14N4O4S/c1-4-6(16)7(17)8(18)11(19-4)15-3-14-5-9(15)12-2-13-10(5)20/h2-4,6-8,11,16-18H,1H3,(H,12,13,20)
    • InChI Key: CKCKTPGYVRTPPD-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(C(C)O1)O)O)O

Computed Properties

  • Exact Mass: 298.07372
  • Monoisotopic Mass: 298.07357611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 112.13
  • LogP: -0.51110
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